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Compound of Interest

Compound Name: (2E,7Z)-Tetradecadienoyl-CoA

Cat. No.: B15550420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the biosynthetic pathway of (2E,7Z)-
Tetradecadienoyl-CoA, a crucial intermediate in the production of various biologically active

molecules, including insect pheromones. By dissecting the enzymatic steps and regulatory

mechanisms, this document provides a comprehensive resource for researchers in

biochemistry, molecular biology, and drug development.

Executive Summary
The biosynthesis of (2E,7Z)-Tetradecadienoyl-CoA is a specialized metabolic pathway that

diverges from standard fatty acid synthesis. It involves a precise sequence of desaturation and

a modified β-oxidation step to generate the characteristic diene structure. The key enzymatic

players include a specific fatty acid desaturase and an acyl-CoA oxidase/dehydrogenase.

Understanding this pathway is critical for the potential development of targeted inhibitors for

pest control and for the biotechnological production of valuable semiochemicals.

The Biosynthetic Pathway of (2E,7Z)-
Tetradecadienoyl-CoA
The synthesis of (2E,7Z)-Tetradecadienoyl-CoA begins with a common saturated fatty acid

precursor, Myristoyl-CoA (14:0-CoA), which is produced through the conventional fatty acid
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synthase (FAS) complex. The subsequent formation of the diene involves two key enzymatic

modifications:

Step 1: Δ7-Desaturation: The initial and most critical step is the introduction of a cis double

bond at the 7th carbon position of the myristoyl-CoA backbone. This reaction is catalyzed by

a Δ7-fatty acyl-CoA desaturase. This enzyme exhibits high substrate specificity for the 14-

carbon acyl-CoA chain and stereo- and regiospecificity to create the (Z)-7 double bond.

Step 2: Introduction of the 2E-Double Bond via Modified β-Oxidation: Following desaturation,

the resulting (Z)-7-Tetradecenoyl-CoA undergoes a limited or modified cycle of β-oxidation.

The first step of this cycle, catalyzed by an acyl-CoA oxidase (AOX) or acyl-CoA

dehydrogenase (ACD), introduces a trans double bond between the α and β carbons (C2

and C3). This results in the final product, (2E,7Z)-Tetradecadienoyl-CoA. Crucially, the

subsequent steps of the β-oxidation cycle (hydration, dehydrogenation, and thiolytic

cleavage) are bypassed, preserving the C14 chain length.

The overall pathway can be visualized as follows:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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